1H-Benzimidazole-2-sulfonic acid
Overview
Description
1H-Benzimidazole-2-sulfonic acid (BSA) is an organic compound that is widely used in scientific research and laboratory experiments. It is a white crystalline solid with a melting point of 170-175°C and a water solubility of 0.5 g/L. BSA has a variety of applications in science and technology, including synthesis, drug development, and biochemistry. BSA has been used in a variety of research fields, such as medicinal chemistry, organic chemistry, and biochemistry.
Scientific Research Applications
Chemical Synthesis and Catalysis
1H-Benzimidazole-2-sulfonic acid has significant applications in chemical synthesis, particularly as a catalyst or intermediate in the synthesis of various compounds. For example, it's used in the synthesis of 2-Aryl-1-arylmethyl-1H-1,3-benzimidazole derivatives using silica-bonded propyl-S-sulfonic acid, offering a highly selective synthesis route (Ahmadi-Ana, Baghernejad & Niknam, 2012). It's also involved in one-pot synthesis processes, such as the synthesis of 1-aryl-1H,3H-thiazolo[3,4-a]benzimidazoles, where magnetite-linked sulfonic acid acts as a catalyst (Wu & Wang, 2014).
Material Science and Polymer Chemistry
In the field of materials science and polymer chemistry, this compound is utilized in the development of novel materials with enhanced properties. For instance, it's used in the creation of new polyimides with benzimidazole-5-sulfonic acid, leading to polymers with improved solubility in polar organic solvents and enhanced hydrophilicity (Alvarez-Gallego et al., 2007). Moreover, it plays a role in the synthesis of sulfonated poly(arylene ether benzimidazole) proton conducting membranes, which show potential for use in PEMFCs (Ng et al., 2010).
Pharmaceutical and Biological Research
In pharmaceutical and biological research, derivatives of this compound are often investigated for their potential therapeutic properties. For example, metal complexes of benzimidazole-derived sulfonamide have been synthesized and evaluated for their antimicrobial activity (Ashraf et al., 2016).
Safety and Hazards
Mechanism of Action
Target of Action
1H-Benzimidazole-2-sulfonic acid, also known as BISA, primarily targets the enzyme glutamate racemase (GR) . Glutamate racemase is a critical enzyme involved in bacterial cell wall biosynthesis, making it an attractive target for the development of new antibacterial drugs .
Mode of Action
BISA acts as an inhibitor of the glutamate racemase enzyme . By binding to this enzyme, it prevents the conversion of L-glutamate to D-glutamate, a crucial step in the biosynthesis of the bacterial cell wall . This disruption in cell wall synthesis can lead to bacterial cell death, thereby exhibiting its antibacterial properties .
Biochemical Pathways
The primary biochemical pathway affected by BISA is the bacterial cell wall biosynthesis pathway . By inhibiting the activity of glutamate racemase, BISA disrupts the production of D-glutamate, a key component of the peptidoglycan layer of the bacterial cell wall . This disruption can lead to cell wall instability and ultimately, bacterial cell death .
Result of Action
The primary result of BISA’s action is the inhibition of bacterial growth . By inhibiting the activity of glutamate racemase, BISA disrupts the synthesis of the bacterial cell wall, leading to cell wall instability and ultimately, bacterial cell death . This makes BISA a promising candidate for the development of new antibacterial drugs .
Biochemical Analysis
Biochemical Properties
1H-Benzimidazole-2-sulfonic acid interacts with various enzymes and proteins, particularly glutamate racemase . Glutamate racemase is an enzyme involved in the biosynthesis of the bacterial cell wall, and inhibition of this enzyme can lead to antibacterial effects .
Cellular Effects
The effects of this compound on cells are primarily related to its role as a glutamate racemase inhibitor . By inhibiting this enzyme, it can disrupt the normal function of bacterial cells, leading to their death and providing a potential mechanism for antibacterial drug development .
Molecular Mechanism
At the molecular level, this compound exerts its effects by binding to the active site of the glutamate racemase enzyme, thereby inhibiting its function . This inhibition disrupts the biosynthesis of the bacterial cell wall, leading to cell death .
Temporal Effects in Laboratory Settings
Given its role as a glutamate racemase inhibitor, it is likely that its effects would be observed shortly after administration and would persist as long as the compound remains active in the system .
Metabolic Pathways
This compound is involved in the metabolic pathway related to the biosynthesis of the bacterial cell wall . It interacts with the enzyme glutamate racemase, which plays a crucial role in this pathway .
Properties
IUPAC Name |
1H-benzimidazole-2-sulfonic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6N2O3S/c10-13(11,12)7-8-5-3-1-2-4-6(5)9-7/h1-4H,(H,8,9)(H,10,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GWXQTTKUYBEZBP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)NC(=N2)S(=O)(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6N2O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10364463 | |
Record name | 1H-Benzimidazole-2-sulfonic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10364463 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>29.7 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID26660341 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS No. |
40828-54-4 | |
Record name | 1H-Benzimidazole-2-sulfonic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=40828-54-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1H-Benzimidazole-2-sulfonic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10364463 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1H-Benzimidazole-2-sulfonic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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